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Compound of Interest

Compound Name: Carbaryl-d3

Cat. No.: B15616499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Carbaryl-d3. The information presented herein is crucial

for ensuring the integrity and accuracy of research and development activities involving this

isotopically labeled compound. The guidance is compiled from publicly available data sheets

and scientific literature, primarily focusing on its non-deuterated analogue, Carbaryl, with

inferred implications for Carbaryl-d3 based on the kinetic isotope effect.

Chemical and Physical Properties
Carbaryl-d3, the deuterated form of Carbaryl, is a carbamate insecticide. The deuterium

labeling is typically on the methyl group. Its fundamental properties are summarized below.

Property Value

Chemical Name 1-Naphthyl N-(methyl-d3)carbamate

CAS Number 1433961-56-8

Molecular Formula C₁₂H₈D₃NO₂

Molecular Weight 204.24 g/mol

Appearance White to off-white solid

Solubility Insoluble in water
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Recommended Storage Conditions
To maintain the chemical integrity of Carbaryl-d3, it is imperative to adhere to the following

storage conditions. Suppliers of Carbaryl-d3 indicate that the compound has a limited shelf

life, and the expiration date is provided on the product's label and Certificate of Analysis.

Condition Recommendation

Temperature Store in a cool, dry place.

Light Protect from light.

Atmosphere
Store under an inert atmosphere (e.g., Argon or

Nitrogen).

Container Keep container tightly closed.

Ventilation Ensure good ventilation.

Stability Profile
The stability of Carbaryl-d3 is influenced by several factors, including pH, temperature, and

light. While specific quantitative stability data for Carbaryl-d3 is not extensively published, the

stability of Carbaryl provides a strong indication of its expected behavior. The substitution of

hydrogen with deuterium to form a carbon-deuterium (C-D) bond, which is stronger than a

carbon-hydrogen (C-H) bond, may result in a greater stability for Carbaryl-d3, a phenomenon

known as the kinetic isotope effect.

pH Stability (Hydrolysis)
Carbaryl is known to be stable in neutral and weakly acidic conditions but hydrolyzes in alkaline

media.[1][2] The primary hydrolysis product is 1-naphthol.
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pH Condition Half-life (t₁/₂) of Carbaryl

5 Acidic Stable

6.1 6 °C, ultrapure water No degradation observed

6.1 22 °C, ultrapure water 37 days[1]

7 Neutral 12 days[2]

7.3 6 °C, river water 31 days[1]

7.3 22 °C, river water 11 days[1]

9 Alkaline 3.2 hours[2][3]

Caption: Hydrolytic degradation pathway of Carbaryl-d3.

Thermal Stability
Carbaryl is stable to heat up to 70°C.[2] Thermal decomposition at higher temperatures will

lead to the release of toxic fumes, including oxides of nitrogen and methyl isocyanate.

Photostability
Carbaryl is susceptible to photodegradation. When exposed to sunlight, Carbaryl in river water

has been observed to degrade completely within two weeks.[3] The half-life of Carbaryl in

water due to photolysis is approximately 21 days.[3]

Experimental Protocols for Stability Testing
A comprehensive stability study for Carbaryl-d3 should be conducted according to established

guidelines (e.g., ICH Q1A(R2)). The following outlines a general protocol.

Stability-Indicating Analytical Method
A validated stability-indicating analytical method is crucial for separating the intact Carbaryl-d3
from its degradation products. A High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method would be suitable.

Example HPLC Method Parameters (adapted from Carbaryl analysis):[4]
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Parameter Specification

Column
C18 reverse-phase column (e.g., 4.6 mm x 250

mm, 5 µm)

Mobile Phase
A gradient of acetonitrile and water or a suitable

buffer.

Flow Rate 1.0 mL/min

Detection
UV at an appropriate wavelength (e.g., 220 nm)

or MS/MS

Injection Volume 10 µL

Column Temperature 30 °C

Sample Preparation HPLC Analysis Data Processing

Carbaryl-d3 Sample Dissolve in Acetonitrile Filter (0.45 µm) Inject into HPLC Separate on C18 Column UV or MS/MS Detection Quantify Carbaryl-d3
and Degradants Assess Stability

Click to download full resolution via product page

Caption: Workflow for stability analysis of Carbaryl-d3 by HPLC.

Forced Degradation Studies
To establish the stability-indicating nature of the analytical method, forced degradation studies

should be performed on Carbaryl-d3.
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Stress Condition Typical Protocol

Acid Hydrolysis 0.1 M HCl at 60 °C for 24 hours

Base Hydrolysis 0.1 M NaOH at room temperature for 2 hours

Oxidation 3% H₂O₂ at room temperature for 24 hours

Thermal Degradation 60 °C for 48 hours

Photodegradation
Exposure to UV light (254 nm) and visible light

for 24 hours

Long-Term and Accelerated Stability Studies
Formal stability studies should be conducted on at least three batches of Carbaryl-d3 in its

proposed commercial packaging.

Study Type Storage Conditions Testing Frequency

Long-Term
25 °C ± 2 °C / 60% RH ± 5%

RH
0, 3, 6, 9, 12, 18, 24 months

Accelerated
40 °C ± 2 °C / 75% RH ± 5%

RH
0, 3, 6 months

Potential Degradation Pathways
The primary degradation pathway for Carbaryl is hydrolysis to 1-naphthol and methylamine. For

Carbaryl-d3, this would result in 1-naphthol and deuterated methylamine. Other potential

degradation pathways, especially under photolytic and oxidative stress, can be more complex.

Carbaryl-d3

Hydrolysis
(1-Naphthol)

Photolysis
(Naphthoquinones)

Oxidation
(Hydroxylated derivatives)
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Caption: Major degradation pathways for Carbaryl-d3.

Conclusion
Carbaryl-d3 is a stable compound when stored under the recommended conditions of cool,

dry, and dark. Its stability is highly dependent on pH, with rapid degradation occurring in

alkaline environments. While specific stability data for the deuterated form is limited, the

extensive information available for Carbaryl provides a reliable basis for handling and storage

protocols. The potential for increased stability due to the kinetic isotope effect should be

considered. For critical applications, it is strongly recommended to perform in-house stability

assessments under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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